2-Chloro-4-methoxy-5-methylpyrimidine

• IUPAC Name: 2-chloro-4-methoxy-5-methylpyrimidine
• InChI: InChI=1S/C6H7ClN2O/c1-4-3-8-6(7)9-5(4)10-2/h3H,1-2H3
• InChI Key: RCJNDDNXUYCUOY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1OC)Cl
• Molecular Formula: C6H7ClN2O
• DSSTOX Substance ID: DTXSID00453350
• Molecular Weight: 158.58 g/mol
• CAS RN: 135292-35-2

Description

2-Chloro-4-methoxy-5-methylpyrimidine is a chemical compound with the molecular formula C6H7ClN2O and a molecular weight of 158.59. It is a solid substance that is stored at temperatures between 2-8°C in an inert atmosphere.

Molecular Structure Analysis

The InChI code for 2-Chloro-4-methoxy-5-methylpyrimidine is 1S/C6H7ClN2O/c1-4-3-8-6(7)9-5(4)10-2/h3H,1-2H3. This code provides a specific representation of the molecule’s structure.

Physical And Chemical Properties Analysis

2-Chloro-4-methoxy-5-methylpyrimidine has a molecular weight of 158.59 and a density of 1.2±0.1 g/cm3. It has a boiling point of 275.8±20.0 °C at 760 mmHg. The compound is a solid at room temperature and is stored in an inert atmosphere at temperatures between 2-8°C.

Scientific Research Applications

• Molecular Docking and Experimental Analysis : A related compound, 4-chloro-N-(4,5-dihydro-1H-imidazol-2-yl)-6-methoxy-2-methylpyrimidin-5-amine, demonstrates significant potential in hypertension treatment as an I1 imidazoline receptor agonist. This molecule's molecular structure has been analyzed through experimental and theoretical techniques, providing insight into its chemical activity, stability, and potential biological activity (Aayisha et al., 2019).

• Synthesis of Derivatives for Potential Pharmaceutical Use : Research on 5-benzyl-4-cyanomethyl-2-methylpyrimidine derivatives, containing chloro, methoxy, and other groups, has led to the development of new compounds from 5-benzyl-4-chloro-2-methylpyrimidine derivatives. These compounds have potential applications in pharmaceuticals (Kim & Han, 1996).

• Antiviral Activity : 2,4-Diamino-6-hydroxypyrimidines substituted at position 5 showed marked inhibitory activity against retrovirus replication in cell culture, indicating potential for antiretroviral applications (Hocková et al., 2003).

• Radiolabeled Compound Synthesis for Antihypertensive Research : The synthesis of radiolabeled [14C3]moxonidine, a compound similar in structure to 2-chloro-4-methoxy-5-methylpyrimidine, offers insights into developing antihypertensive compounds (Czeskis, 2004).

• Intermediate in Anticancer Drug Synthesis : 4,6-Dichloro-2-methylpyrimidine, a close derivative, serves as a key intermediate in synthesizing the anticancer drug dasatinib, showcasing the relevance of such compounds in cancer treatment research (Guo Lei-ming, 2012).

• Antibacterial and Antifungal Applications : Schiff base complexes derived from 2-amino-4-methoxy-6-methylpyrimidine have shown promising results in antimicrobial activity against various fungi and bacteria, indicating potential in developing new antibacterial and antifungal agents (Basha et al., 2019).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. The precautionary statements associated with this compound are P261 (avoid breathing dust/fume/gas/mist/vapors/spray), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).